Hydrazide vs. Carboxamide: Hydrogen-Bond Donor Differences
The target compound bears a piperidine-3-carbohydrazide moiety (–C(=O)NHNH₂), providing two hydrogen-bond donor atoms (hydrazide –NH– and terminal –NH₂) and multiple acceptor sites, compared to the corresponding piperidine-4-carboxamide analog 1-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide, which offers only a single amide –NH₂ donor [1]. The carbohydrazide group also enables facile derivatization to hydrazone-Schiff base conjugates, a transformation inaccessible to carboxamide analogs and widely exploited for generating combinatorial libraries with antibacterial, anticancer, and anti-inflammatory activities [2]. In the broader succinimide SAR context, carboxamide-bearing pyrrolidine-2,5-diones have been shown to exhibit significant anticonvulsant activity (e.g., ED₅₀ MES = 88.4 mg/kg for a selected hybrid in mice [3]), yet the hydrazide variant present in the target compound introduces additional hydrogen-bonding geometries that may alter target engagement profiles.
| Evidence Dimension | Hydrogen-bond donor count (HBD) and derivatization capacity |
|---|---|
| Target Compound Data | HBD = 2 (from hydrazide –NH– and –NH₂); hydrazide functionality enables hydrazone/Schiff base formation |
| Comparator Or Baseline | 1-[1-(4-methylphenyl)-2,5-dioxopyrrolidin-3-yl]piperidine-4-carboxamide: HBD = 1 (amide –NH₂ only); no hydrazone derivatization possible |
| Quantified Difference | +1 hydrogen bond donor; qualitatively distinct chemical reactivity (hydrazone conjugation capability) |
| Conditions | Structural comparison based on molecular formula and functional group analysis [1] |
Why This Matters
The additional hydrogen-bond donor and hydrazone-derivatization capacity expand the compound's utility as a scaffold for focused library synthesis, making it a more versatile medicinal chemistry starting point than its carboxamide analog.
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